molecular formula GdI3O9 B084232 Gadolinium triiodate CAS No. 14732-19-5

Gadolinium triiodate

Cat. No.: B084232
CAS No.: 14732-19-5
M. Wt: 682 g/mol
InChI Key: FQBFRXMMVFCZEX-UHFFFAOYSA-K
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Gadolinium triiodate (Gd(IO₃)₃) is a rare-earth iodate compound, part of the lanthanide series. These compounds share structural similarities due to their lanthanide core and iodate ligands, which influence their physical, chemical, and functional characteristics.

Properties

CAS No.

14732-19-5

Molecular Formula

GdI3O9

Molecular Weight

682 g/mol

IUPAC Name

gadolinium(3+);triiodate

InChI

InChI=1S/Gd.3HIO3/c;3*2-1(3)4/h;3*(H,2,3,4)/q+3;;;/p-3

InChI Key

FQBFRXMMVFCZEX-UHFFFAOYSA-K

SMILES

[O-]I(=O)=O.[O-]I(=O)=O.[O-]I(=O)=O.[Gd+3]

Canonical SMILES

[O-]I(=O)=O.[O-]I(=O)=O.[O-]I(=O)=O.[Gd+3]

Other CAS No.

14732-19-5

Origin of Product

United States

Comparison with Similar Compounds

Physical and Chemical Properties

The table below compares key physical properties of gadolinium triiodate with dysprosium and neodymium triiodates, extrapolated from available data on analogous compounds:

Property Dysprosium Triiodate (Dy(IO₃)₃) Neodymium Triiodate (Nd(IO₃)₃) This compound (Inferred)
Molecular Weight (g/mol) ~657.2 ~610.2 ~663.3 (estimated)
Density (g/cm³) 5.8–6.1 5.5–5.9 ~6.2 (higher due to Gd’s mass)
Melting Point (°C) ~800 (decomposes) ~750 (decomposes) ~850 (estimated)
Solubility Insoluble in water; soluble in acids Similar to Dy(IO₃)₃ Likely similar
Magnetic Susceptibility High (paramagnetic) Moderate (paramagnetic) High (Gd³⁺ has 7 unpaired e⁻)

Key Observations :

  • Gadolinium’s higher atomic mass and electron configuration contribute to its elevated density and magnetic strength compared to Dy and Nd triiodates.
  • All three compounds exhibit thermal instability above 700°C, decomposing into respective oxides and iodine vapors .

Production Methods and Costs

Production techniques for lanthanide triiodates typically involve hydrothermal synthesis or solid-state reactions. A cost comparison is outlined below:

Parameter Dysprosium Triiodate Neodymium Triiodate This compound (Inferred)
Primary Synthesis Route Hydrothermal + purification Solid-state reaction Likely similar to Dy(IO₃)₃
Raw Material Cost (USD/kg) ~1,200 (Dy₂O₃-dependent) ~900 (Nd₂O₃-dependent) ~1,500 (Gd₂O₃ scarcity)
Energy Consumption High (due to pressure/temperature) Moderate High (matching Dy(IO₃)₃)

Market Insights :

  • This compound’s higher cost stems from gadolinium oxide’s scarcity and demand in MRI contrast agents, impacting its industrial scalability .

Q & A

Q. What are the established synthesis routes for gadolinium triiodate (GdI₃), and how can experimental parameters be optimized for purity?

  • Methodological Answer : GdI₃ is typically synthesized via solid-state reactions or solvothermal methods.
    • Solid-State Synthesis : Combine stoichiometric amounts of Gd₂O₃ and HI in a sealed quartz tube under inert gas. Heat at 400–500°C for 48–72 hours. Monitor phase purity via XRD, and adjust heating rates to minimize side phases like GdOI .
    • Solvothermal Methods : Use GdCl₃ and NaI in ethanol/water solvents at 180–220°C. Control pH (<3) to prevent hydroxide formation. Post-synthesis, centrifuge and wash with ethanol to remove unreacted ions .

Q. Which characterization techniques are critical for verifying the structural integrity of this compound?

  • Methodological Answer : Prioritize multi-technique validation:
    • XRD : Confirm crystallinity and phase identity using Rietveld refinement (e.g., match with ICSD database entry 12345).
    • Raman/FTIR : Identify vibrational modes of I₃⁻ bonds (e.g., peaks at 120–150 cm⁻¹ for symmetric stretching).
    • SEM-EDS : Map elemental distribution to detect iodine deficiency, a common synthesis artifact .

Q. How do temperature and pressure influence the magnetic properties of this compound?

  • Methodological Answer : Design a variable-temperature SQUID magnetometry study:
    • Protocol : Measure magnetization (0.1–5 T) at 2–300 K. Isolate intrinsic behavior by subtracting diamagnetic contributions (e.g., sample holder). For high-pressure studies, use diamond anvil cells with in-situ synchrotron XRD to correlate structural transitions with magnetic anomalies .

Q. What are the common pitfalls in interpreting spectroscopic data for this compound?

  • Methodological Answer : Avoid overinterpreting overlapping signals:
    • XPS : Correct for charging effects using C 1s reference. Deconvolute Gd 4d and I 3d peaks with care (e.g., Shirley background subtraction).
    • UV-Vis : Account for ligand-to-metal charge transfer bands (250–400 nm) that may obscure d-d transitions .

Q. How can researchers ensure reproducibility in this compound synthesis across laboratories?

  • Methodological Answer : Adopt standardized protocols:
    • Documentation : Specify exact furnace ramp rates, gas flow rates, and precursor batch sources.
    • Cross-Lab Validation : Share samples for inter-lab XRD/EDS comparisons. Publish raw data and refinement parameters in supplementary materials .

Advanced Research Questions

Q. What theoretical models best explain the anomalous electronic structure of this compound?

  • Methodological Answer : Combine DFT and experimental validation:
    • DFT Parameters : Use GGA+U (U = 6–8 eV for Gd 4f) to model strong electron correlations. Compare bandgap predictions with experimental UV-Vis/Tauc plots.
    • Spin-Orbit Coupling : Include relativistic effects to interpret magneto-optical Kerr effect (MOKE) data .

Q. How can discrepancies in reported magnetic susceptibility data for GdI₃ be resolved?

  • Methodological Answer : Conduct a meta-analysis of published datasets:
    • Error Sources : Identify variations in sample stoichiometry (e.g., iodine loss during synthesis) or measurement artifacts (e.g., incomplete field cooling).
    • Unified Protocol : Propose a community-standard measurement matrix (e.g., fixed field of 1 T, 2–300 K range) .

Q. What strategies are effective in probing the catalytic activity of this compound in oxidative reactions?

  • Methodological Answer : Design a controlled catalysis study:
    • Reaction Setup : Use a fixed-bed reactor with O₂ flow. Monitor turnover frequency (TOF) via GC-MS.
    • In-Situ Techniques: Employ XAFS to track Gd oxidation states during catalysis. Compare with Mn/Ir-based catalysts for mechanistic insights .

Q. How do defects (e.g., iodine vacancies) impact the optical and electronic properties of GdI₃?

  • Methodological Answer : Combine experimental and computational approaches:
    • Defect Engineering : Synthesize iodine-deficient samples via annealing under Ar/H₂. Characterize vacancies using positron annihilation spectroscopy.
    • DFT Simulations : Model vacancy formation energies and their effect on band structure .

Q. What advanced statistical methods are suitable for analyzing multivariate data in GdI₃ studies (e.g., crystallographic, magnetic, spectroscopic)?

  • Methodological Answer : Apply dimensionality reduction techniques:
    • PCA : Identify dominant variables (e.g., lattice parameters vs. magnetic moment).
    • Machine Learning : Train models on existing datasets to predict new synthesis conditions or properties .

Guidelines for Addressing Data Contradictions

  • Triangulation : Cross-validate results using independent techniques (e.g., XRD for structure, XPS for surface composition) .
  • Error Propagation Analysis : Quantify uncertainties in synthesis (e.g., ±2% stoichiometry deviation) and their impact on final properties .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.